Cas no 5284-82-2 (Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI))
5284-82-2 structure
Product Name:Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI)
CAS No:5284-82-2
MF:C20H24N2O3
MW:340.416165351868
CID:384590
PubChem ID:2839516
Update Time:2025-04-19
Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI)
- ethyl 6-amino-5-cyano-4-(4-ethylphenyl)-2-propyl-4H-pyran-3-carboxylate
- Oprea1_646017
- 5284-82-2
- AKOS030483968
- Oprea1_876331
- AB00079206-01
- AKOS000558423
- DTXSID30385599
-
- Inchi: 1S/C20H24N2O3/c1-4-7-16-18(20(23)24-6-3)17(15(12-21)19(22)25-16)14-10-8-13(5-2)9-11-14/h8-11,17H,4-7,22H2,1-3H3
- InChI Key: ZJGQCLZQBYKUBD-UHFFFAOYSA-N
- SMILES: O1C(=C(C#N)C(C2C=CC(CC)=CC=2)C(C(=O)OCC)=C1CCC)N
Computed Properties
- Exact Mass: 340.17882
- Monoisotopic Mass: 340.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 85.3Ų
Experimental Properties
- PSA: 85.34
Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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